ethyl 4-(2,6-dichlorophenyl)-2,4-dioxobutanoate
Cat. No. B6613542
M. Wt: 289.11 g/mol
InChI Key: OXPBTXVQBDIPLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06506762B1
Procedure details
To a solution of 2′,6′-dichloroacetophenone (12.5 g, 66 mmol) and diethyl oxalate (14.6 g, 100 mmol) in 450 mL of anhydrous toluene, cautiously add sodium hydride (60% dispersion in mineral oil, 2.8 g, 70 mmol). Cautiously heat the reaction mixture to reflux under N2 for 1 h, cool to ambient temperature and pow onto ice-cold 1M HCl. Separate the layers and extract the aqueous phase with EtOAc (2×200 mL). Wash the combined organic extracts with brine, dry over MgSO4 and evaporate to obtain the title compound which is used in the next step without further purification.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[C:9](=[O:11])[CH3:10].[C:12](OCC)(=[O:18])[C:13]([O:15][CH2:16][CH3:17])=[O:14].[H-].[Na+]>C1(C)C=CC=CC=1>[Cl:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([Cl:8])[C:3]=1[C:9](=[O:11])[CH2:10][C:12](=[O:18])[C:13]([O:15][CH2:16][CH3:17])=[O:14] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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12.5 g
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Type
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reactant
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Smiles
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ClC1=C(C(=CC=C1)Cl)C(C)=O
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Step Two
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Name
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Quantity
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14.6 g
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Type
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reactant
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Smiles
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C(C(=O)OCC)(=O)OCC
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Step Three
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Name
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Quantity
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2.8 g
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Type
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reactant
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Smiles
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[H-].[Na+]
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Step Four
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Name
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Quantity
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450 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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Cautiously heat the reaction mixture
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux under N2 for 1 h
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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Separate the layers
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EXTRACTION
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Type
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EXTRACTION
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Details
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extract the aqueous phase with EtOAc (2×200 mL)
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WASH
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Type
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WASH
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Details
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Wash the combined organic extracts with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dry over MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporate
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C(=CC=C1)Cl)C(CC(C(=O)OCC)=O)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
